Cas no 1396707-51-9 (1-[6-(benzyloxy)pyrimidin-4-yl]-3-(thiophen-2-yl)urea)

• Product Name: 1-[6-(benzyloxy)pyrimidin-4-yl]-3-(thiophen-2-yl)urea
• CAS No: 1396707-51-9
• MF: C₁₆H₁₄N₄O₂S
• MW: 326.372961521149
• CID: 5400580
• Update Time: 2025-10-29

1-[6-(benzyloxy)pyrimidin-4-yl]-3-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• N-[6-(Phenylmethoxy)-4-pyrimidinyl]-N′-2-thienylurea
• 1-[6-(benzyloxy)pyrimidin-4-yl]-3-(thiophen-2-yl)urea

• Inchi： 1S/C16H14N4O2S/c21-16(20-15-7-4-8-23-15)19-13-9-14(18-11-17-13)22-10-12-5-2-1-3-6-12/h1-9,11H,10H2,(H2,17,18,19,20,21)
• InChI Key： NLAJJNBMLMALEA-UHFFFAOYSA-N
• SMILES： N(C1C=C(OCC2=CC=CC=C2)N=CN=1)C(NC1SC=CC=1)=O

Experimental Properties

• Density: 1.415±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 438.1±40.0 °C(Predicted)
• pka: 11.39±0.70(Predicted)

Additional information on 1-[6-(benzyloxy)pyrimidin-4-yl]-3-(thiophen-2-yl)urea

Comprehensive Overview of 1-[6-(benzyloxy)pyrimidin-4-yl]-3-(thiophen-2-yl)urea (CAS No. 1396707-51-9): Structure, Applications, and Research Insights

The compound 1-[6-(benzyloxy)pyrimidin-4-yl]-3-(thiophen-2-yl)urea (CAS 1396707-51-9) is a pyrimidine-derived urea scaffold with a unique molecular architecture combining benzyloxy and thiophene moieties. Its structural complexity and functional groups make it a subject of interest in medicinal chemistry and drug discovery, particularly for targeting kinase inhibitors and enzyme modulators. Researchers are increasingly exploring its potential in cancer therapeutics and inflammatory diseases, aligning with current trends in precision medicine.

In recent years, the demand for small-molecule inhibitors like 1-[6-(benzyloxy)pyrimidin-4-yl]-3-(thiophen-2-yl)urea has surged due to their role in targeted therapy. The compound’s heterocyclic core (pyrimidine and thiophene) enhances binding affinity to biological targets, a feature frequently queried in AI-driven drug design platforms. Its benzyloxy group further improves pharmacokinetic properties, addressing common challenges in oral bioavailability—a hot topic in pharmaceutical R&D forums.

Synthetic routes for CAS 1396707-51-9 often involve Pd-catalyzed cross-coupling or nucleophilic substitution, methodologies widely discussed in organic chemistry communities. The compound’s urea linkage is critical for hydrogen-bond interactions, a key focus in structure-activity relationship (SAR) studies. These attributes position it as a candidate for high-throughput screening (HTS) in fragment-based drug discovery, a trending approach in biotech startups.

From a commercial perspective, 1-[6-(benzyloxy)pyrimidin-4-yl]-3-(thiophen-2-yl)urea is cataloged by major chemical suppliers as a research-grade material. Its applications span academic labs and industrial R&D, particularly in projects related to signal transduction pathways. Searches for "pyrimidine-urea hybrids" or "thiophene-based bioactive compounds" often highlight this molecule, reflecting its relevance in cheminformatics databases.

Ongoing studies investigate the compound’s selectivity profiles against kinase families, a priority in personalized oncology. Its ADMET (absorption, distribution, metabolism, excretion, toxicity) properties are also under scrutiny, coinciding with industry demands for safer lead compounds. This aligns with frequent Google Scholar queries like "improving drug-like properties of urea derivatives" or "pyrimidine scaffolds in kinase inhibition."

In summary, 1-[6-(benzyloxy)pyrimidin-4-yl]-3-(thiophen-2-yl)urea exemplifies the convergence of rational drug design and heterocyclic chemistry. Its multifaceted applications and structural novelty ensure its prominence in both peer-reviewed literature and patent filings, making CAS 1396707-51-9 a compound to watch in next-generation therapeutics.